molecular formula C14H19NO B8282701 1-(2-Phenylethyl)-4-piperidinecarboxaldehyde

1-(2-Phenylethyl)-4-piperidinecarboxaldehyde

Cat. No.: B8282701
M. Wt: 217.31 g/mol
InChI Key: DKKJICTTYAGWGZ-UHFFFAOYSA-N
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Description

1-(2-Phenylethyl)-4-piperidinecarboxaldehyde is a useful research compound. Its molecular formula is C14H19NO and its molecular weight is 217.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H19NO

Molecular Weight

217.31 g/mol

IUPAC Name

1-(2-phenylethyl)piperidine-4-carbaldehyde

InChI

InChI=1S/C14H19NO/c16-12-14-7-10-15(11-8-14)9-6-13-4-2-1-3-5-13/h1-5,12,14H,6-11H2

InChI Key

DKKJICTTYAGWGZ-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1C=O)CCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-cyano-1-(2-phenylethyl)piperidine (6.5 g, 30.3 mmol) in dry toluene (100 ml) cooled in an ice bath was added dropwise 43 ml (43 mmol) of 1M diisobutylaluminum hydride in hexane. After the addition was complete, the mixture was warmed to room temperature and stirred overnight (16 h). Methanol was added to decompose any unreacted reagent and H2O was added with vigorous stirring. The gelatinous aluminum salts were removed by filtration through Celite and the filtrate extracted with toluene (2×100 ml). The extracts were combined, washed with saturated aqueous NaCl, dried (MgSO4) filtered and evaporated to give a clear oil. This oil was flash chromatographed on silica gel using acetone as eluent to give product as a clear oil, which was used without further purification.
Quantity
6.5 g
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100 mL
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43 mL
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